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In-Depth Technical Guide: 5-(Thien-2-
yl)thiophene-2-carbonitrile
For Researchers, Scientists, and Drug Development Professionals

Introduction
5-(Thien-2-yl)thiophene-2-carbonitrile is a heterocyclic organic compound belonging to the

bithiophene family. This class of molecules is of significant interest in materials science and

medicinal chemistry due to the electronic properties and biological activity of the thiophene

moiety. This guide provides a comprehensive overview of the available technical data on 5-
(Thien-2-yl)thiophene-2-carbonitrile, including its chemical properties, synthesis, and

potential applications, with a focus on its role as a building block in the development of novel

materials and therapeutic agents.

Core Data and Physicochemical Properties
The fundamental chemical identifiers and properties of 5-(Thien-2-yl)thiophene-2-carbonitrile
are summarized in the table below. This data is essential for substance identification,

experimental design, and computational modeling.
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Parameter Value

CAS Number 16278-99-2

Molecular Formula C₉H₅NS₂

Molecular Weight 191.27 g/mol

Synonyms
[2,2'-Bithiophene]-5-carbonitrile, 5-Cyano-2,2'-

bithiophene

Synthesis and Experimental Protocols
While specific, detailed, step-by-step experimental protocols for the synthesis of 5-(Thien-2-
yl)thiophene-2-carbonitrile are not extensively detailed in publicly available literature, the

synthesis of similar bithiophene structures generally follows established organometallic cross-

coupling reactions. A plausible synthetic workflow is outlined below.

General Synthetic Workflow
A common approach for the synthesis of asymmetrical bithiophenes involves a palladium-

catalyzed cross-coupling reaction, such as a Stille or Suzuki coupling. The following diagram

illustrates a generalized synthetic pathway.
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Thiophene Derivative A
(e.g., 2-bromothiophene)

Cross-Coupling Reaction
(e.g., Suzuki or Stille Coupling)

Thiophene Derivative B
(e.g., 5-cyanothiophene-2-boronic acid or stannane)

Palladium Catalyst
(e.g., Pd(PPh₃)₄)

catalyst

Base and Solvent

conditions

Work-up and Purification
(e.g., Extraction, Chromatography)

5-(Thien-2-yl)thiophene-2-carbonitrile

Core Compound

Application Areas Specific Uses

5-(Thien-2-yl)thiophene-
2-carbonitrile

Materials Scienceas a building block

Medicinal Chemistry

as a scaffold

Organic Electronics
(OPVs, OFETs)

Drug Discovery
(Antimicrobial, Anticancer)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b098743?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

